Cas no 202343-71-3 (9H-Purine-9-acetic acid, 2-amino-6-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: 9H-Purine-9-acetic acid, 2-amino-6-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 202343-71-3
• MF: C₁₅H₁₄N₆O₄
• MW: 342.309462070465
• CID: 3888037
• PubChem ID: 22998805
• Update Time: 2025-04-22

9H-Purine-9-acetic acid, 2-amino-6-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid, 2-amino-6-[[(phenylmethoxy)carbonyl]amino]-
• 202343-71-3
• SCHEMBL434582
• 2-(2-Amino-6-(((benzyloxy)carbonyl)amino)-9H-purin-9-yl)acetic acid
• JVZLJSFNPGPSLT-UHFFFAOYSA-N
• (2-amino-6-{[(benzyloxy)carbonyl]amino}-9h-purin-9-yl)acetic acid

• Inchi： 1S/C15H14N6O4/c16-14-18-12(11-13(20-14)21(8-17-11)6-10(22)23)19-15(24)25-7-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,22,23)(H3,16,18,19,20,24)
• InChI Key： JVZLJSFNPGPSLT-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(N)=NC=2NC(OCC2=CC=CC=C2)=O)N(CC(O)=O)C=1

Computed Properties

• Exact Mass: 342.10765295Da
• Monoisotopic Mass: 342.10765295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 145Ų